Cas no 2228248-59-5 (4-5-chloro-2-(difluoromethoxy)phenylpiperidine)

• Product Name: 4-5-chloro-2-(difluoromethoxy)phenylpiperidine
• CAS No: 2228248-59-5
• MF: C₁₂H₁₄ClF₂NO
• MW: 261.695469379425
• CID: 6533021
• PubChem ID: 165863498
• Update Time: 2025-10-30

4-5-chloro-2-(difluoromethoxy)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-5-chloro-2-(difluoromethoxy)phenylpiperidine
• 4-[5-chloro-2-(difluoromethoxy)phenyl]piperidine
• 2228248-59-5
• EN300-1956846

• Inchi： 1S/C12H14ClF2NO/c13-9-1-2-11(17-12(14)15)10(7-9)8-3-5-16-6-4-8/h1-2,7-8,12,16H,3-6H2
• InChI Key： IBPMCTNJCLNUCO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1CCNCC1)OC(F)F

Computed Properties

• Exact Mass: 261.0731981g/mol
• Monoisotopic Mass: 261.0731981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-5-chloro-2-(difluoromethoxy)phenylpiperidine

4-5-Chloro-2-(Difluoromethoxy)Phenylpiperidine: A Comprehensive Overview

The compound 4-5-chloro-2-(difluoromethoxy)phenylpiperidine, identified by the CAS registry number CAS No. 2228248-59-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of fluorinated phenylpiperidine derivatives, which have garnered considerable attention in recent years due to their unique chemical properties and biological activities.

The structure of 4-5-chloro-2-(difluoromethoxy)phenylpiperidine comprises a piperidine ring fused with a phenyl group, which is substituted with chlorine atoms at positions 4 and 5, and a difluoromethoxy group at position 2. This substitution pattern imparts the molecule with a high degree of structural complexity, making it an intriguing subject for both synthetic and mechanistic studies. The presence of fluorine atoms in the molecule also contributes to its unique electronic properties, which are critical for its potential applications in drug design and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of fluorinated phenylpiperidine derivatives, including 4-5-chloro-2-(difluoromethoxy)phenylpiperidine. Researchers have employed various strategies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, to construct this compound. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

The biological activity of 4-5-chloro-2-(difluoromethoxy)phenylpiperidine has been extensively studied in recent years. Experimental data suggest that this compound exhibits potent activity against several pharmacological targets, including neurotransmitter systems and enzyme inhibitors. For instance, studies have demonstrated that this compound can modulate the activity of dopamine and serotonin receptors, making it a promising candidate for the treatment of neurological disorders such as Parkinson's disease and depression.

In addition to its pharmacological applications, 4-5-chloro-2-(difluoromethoxy)phenylpiperidine has shown potential in materials science. The fluorine atoms in its structure contribute to its high thermal stability and chemical resistance, making it an ideal candidate for use in high-performance polymers and coatings. Recent research has explored its application as a building block for advanced materials with tailored properties, further expanding its utility across diverse industries.

The synthesis and characterization of fluorinated phenylpiperidine derivatives like 4-5-chloro-2-(difluoromethoxy)phenylpiperidine have been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools enable precise determination of the molecular structure and purity, ensuring that the compound meets the rigorous standards required for both academic research and industrial applications.

In conclusion, 4-5-chloro-2-(difluoromethoxy)phenylpiperidine, with its unique chemical structure and versatile properties, represents a significant advancement in the field of organic chemistry. Its potential applications span across drug discovery, materials science, and beyond, making it a subject of continued interest for researchers worldwide. As new insights into its synthesis, characterization, and biological activity emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.